Cas no 2375269-48-8 (4-Thiazolemethanamine, 5-(4-ethylphenyl)-, hydrochloride (1:1))

• Product Name: 4-Thiazolemethanamine, 5-(4-ethylphenyl)-, hydrochloride (1:1)
• CAS No: 2375269-48-8
• MF: C₁₂H₁₅ClN₂S
• MW: 254.778900384903
• CID: 5414653
• PubChem ID: 154879127
• Update Time: 2025-09-27

4-Thiazolemethanamine, 5-(4-ethylphenyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• [5-(4-ethylphenyl)-1,3-thiazol-4-yl]methanamine hydrochloride
• [5-(4-Ethylphenyl)-1,3-thiazol-4-yl]methanamine;hydrochloride
• 2375269-48-8
• EN300-7431408
• Z3727462766
• 4-Thiazolemethanamine, 5-(4-ethylphenyl)-, hydrochloride (1:1)

• Inchi： 1S/C12H14N2S.ClH/c1-2-9-3-5-10(6-4-9)12-11(7-13)14-8-15-12;/h3-6,8H,2,7,13H2,1H3;1H
• InChI Key： SQOPDHMWKWQWMC-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=C(CC)C=C2)=C(CN)N=C1.[H]Cl

Computed Properties

• Exact Mass: 254.0644474g/mol
• Monoisotopic Mass: 254.0644474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2Ų

Additional information on 4-Thiazolemethanamine, 5-(4-ethylphenyl)-, hydrochloride (1:1)

4-Thiazolemethanamine, 5-(4-ethylphenyl)-, hydrochloride (1:1) and Its Significance in Modern Chemical Research

4-Thiazolemethanamine, 5-(4-ethylphenyl)-, hydrochloride (1:1), with the CAS number 2375269-48-8, is a compound of considerable interest in the field of chemical and biomedical research. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and applications in pharmaceuticals. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug development.

The structure of 4-Thiazolemethanamine, 5-(4-ethylphenyl)-, hydrochloride (1:1) features a thiazole ring substituted with an amine group at the 4-position and an ethylphenyl group at the 5-position. This unique arrangement contributes to its distinct chemical properties and reactivity, which have been explored in various synthetic pathways. The presence of the hydrochloride moiety further influences its pharmacokinetic behavior, making it a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in thiazole derivatives due to their broad spectrum of biological activities. These compounds have been reported to exhibit antimicrobial, anti-inflammatory, anti-cancer, and anti-diabetic properties. Among these derivatives, 4-Thiazolemethanamine, 5-(4-ethylphenyl)-, hydrochloride (1:1) has shown particular promise in preclinical studies. Its ability to interact with biological targets at the molecular level has led to its investigation as a potential therapeutic agent.

One of the most significant areas of research involving 4-Thiazolemethanamine, 5-(4-ethylphenyl)-, hydrochloride (1:1) is its role as a scaffold for drug discovery. The thiazole core provides a versatile platform for structural modifications, allowing chemists to design molecules with enhanced potency and selectivity. Recent studies have demonstrated that derivatives of this compound can modulate key signaling pathways involved in diseases such as cancer and neurodegeneration. For instance, modifications to the ethylphenyl group have been shown to improve binding affinity to specific protein targets.

The synthesis of 4-Thiazolemethanamine, 5-(4-ethylphenyl)-, hydrochloride (1:1) involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the formation of the thiazole ring through cyclocondensation reactions. Subsequent functionalization steps introduce the amine and ethylphenyl groups. The final step involves salt formation with hydrochloric acid to enhance stability and solubility. These synthetic strategies have been optimized for scalability and efficiency, making it feasible for industrial applications.

The pharmacological profile of 4-Thiazolemethanamine, 5-(4-ethylphenyl)-, hydrochloride (1:1) has been extensively studied in vitro and in vivo. Preclinical data suggest that this compound exhibits moderate toxicity but significant therapeutic potential. It has been shown to inhibit the growth of various cancer cell lines by disrupting critical cellular processes such as proliferation and apoptosis. Additionally, it demonstrates anti-inflammatory effects by modulating cytokine production and reducing oxidative stress.

In clinical settings, 4-Thiazolemethanamine, 5-(4-ethylphenyl)-, hydrochloride (1:1) is being evaluated in phase II trials for its efficacy in treating certain types of cancer. Early results are promising, with some patients showing significant tumor regression following treatment. However, further research is needed to determine optimal dosing regimens and long-term safety profiles. Collaborative efforts between academic researchers and pharmaceutical companies are essential to advance this compound into late-stage clinical development.

The future directions for research on 4-Thiazolemethanamine, 5-(4-ethylphenyl)-, hydrochloride (1:1) include exploring its mechanism of action at a deeper level. Understanding how this compound interacts with biological targets can provide insights into potential off-target effects and inform the design of next-generation derivatives with improved therapeutic profiles. Additionally, computational modeling techniques are being employed to predict the binding affinity of various analogs of this compound to different protein targets.

The impact of CAS no2375269-48-8 on chemical research extends beyond its immediate applications in drug development. It serves as a valuable tool for studying fundamental aspects of molecular recognition and drug-receptor interactions. By understanding how this compound functions at the molecular level, researchers can gain insights into broader principles that govern biological processes and disease mechanisms.

In conclusion, 4-Thiazolemethanamine, 5-(4-ethylphenyl)-hydrochloride (1:1), represented by CAS no2375269-48-8 is a multifaceted compound with significant potential in chemical research and biomedical applications. Its unique structure and diverse biological activities make it an attractive candidate for further investigation in drug discovery efforts aimed at treating various diseases including cancer and inflammatory disorders.